4-bromo-1-methyl-1H-pyrazolo[3,4-b]pyridine

• IUPAC Name: 4-bromo-1-methylpyrazolo[3,4-b]pyridine
• InChI: InChI=1S/C7H6BrN3/c1-11-7-5(4-10-11)6(8)2-3-9-7/h2-4H,1H3
• InChI Key: YHMXGTNWDWDBNG-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NC=CC(=C2C=N1)Br
• Molecular Formula: C7H6BrN3
• Molecular Weight: 212.05 g/mol

Description

“4-bromo-1-methyl-1H-pyrazolo[3,4-b]pyridine” is a chemical compound that is a derivative of pyrazolo[3,4-b]pyridine. It has been studied for its potential use as a TRK inhibitor. TRKs, or Tropomyosin receptor kinases, are associated with the proliferation and differentiation of cells, and their continuous activation and overexpression can cause cancer.

Synthesis Analysis

The synthesis of pyrazolo[3,4-b]pyridine derivatives, including “4-bromo-1-methyl-1H-pyrazolo[3,4-b]pyridine”, involves scaffold hopping and computer-aided drug design. The synthetic strategies and approaches to these derivatives have been systematized according to the method to assemble the pyrazolopyridine system.

Molecular Structure Analysis

The molecular structure of “4-bromo-1-methyl-1H-pyrazolo[3,4-b]pyridine” is a derivative of pyrazolo[3,4-b]pyridine. It is part of a larger family of compounds that have been synthesized for their potential use as TRK inhibitors.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “4-bromo-1-methyl-1H-pyrazolo[3,4-b]pyridine” and other pyrazolo[3,4-b]pyridine derivatives are complex and involve multiple steps.

Scientific Research Applications

Medicinal Chemistry and Drug Development

4-bromo-1-methyl-1H-pyrazolo[3,4-b]pyridine has garnered significant interest in medicinal chemistry due to its potential as a scaffold for drug development. Researchers have explored its derivatives for various therapeutic purposes, including:

Kinase Inhibitors: Some derivatives exhibit potent inhibitory activity against kinases, making them promising candidates for cancer treatment. .

Biological Activity and Receptor Binding

Understanding the interactions of 4-bromo-1-methyl-1H-pyrazolo[3,4-b]pyridine with biological targets is crucial. Recent studies have shed light on its binding modes:

• .

Mechanism of Action

Target of Action

It’s worth noting that pyrazolo[3,4-b]pyridines, a group of heterocyclic compounds to which our compound belongs, have been associated with a wide range of biological activities . They have been found to interact with various proteins, enzymes, and receptors in organisms .

Mode of Action

Pyrazolo[3,4-b]pyridines have been found to exhibit their biological activities through non-covalent interactions with various proteins, enzymes, and receptors . They are known to act as bioisosteres of adenine and retain the main interactions of ATP at the kinase domain .

Biochemical Pathways

Given the structural similarity of this compound to adenine, it may be involved in pathways where adenine plays a crucial role .

Result of Action

Compounds with the pyrazolo[3,4-b]pyridine moiety have been associated with a wide range of biological activities, including antitumor potential , antituberculotic activity , and superior cytotoxic activities against certain cell lines .

Future Directions

The future directions for the study of “4-bromo-1-methyl-1H-pyrazolo[3,4-b]pyridine” and similar compounds involve further exploration of their potential as TRK inhibitors. This could lead to new treatments for cancers caused by the overexpression of TRKs.